Cas no 1188374-12-0 (N-(2-Bromophenyl)piperidin-4-amine dihydrochloride)

• Product Name: N-(2-Bromophenyl)piperidin-4-amine dihydrochloride
• CAS No: 1188374-12-0
• MF: C₁₁H₁₇BrCl₂N₂
• MW: 328.076080083847
• CID: 1081808
• PubChem ID: 66545672
• Update Time: 2025-10-20

N-(2-Bromophenyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromophenyl)piperidin-4-amine dihydrochloride
• AKOS015996713
• N-(2-Bromophenyl)piperidin-4-aminedihydrochloride
• N-(2-Bromophenyl)piperidin-4-amine--hydrogen chloride (1/2)
• SCHEMBL70374
• 1188374-12-0
• DB-361055
• N-(2-bromophenyl)piperidin-4-amine;dihydrochloride
• (2-bromo-phenyl)-piperidin-4-yl-amine dihydrochloride
• DTXSID40735187
• A1-16369
• BZRFUJDWZRSMPO-UHFFFAOYSA-N

• Inchi： 1S/C11H15BrN2.2ClH/c12-10-3-1-2-4-11(10)14-9-5-7-13-8-6-9;;/h1-4,9,13-14H,5-8H2;2*1H
• InChI Key： BZRFUJDWZRSMPO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC1CCNCC1.Cl.Cl

Computed Properties

• Exact Mass: 325.99522g/mol
• Monoisotopic Mass: 325.99522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(2-Bromophenyl)piperidin-4-amine dihydrochloride

N-(2-Bromophenyl)piperidin-4-amine Dihydrochloride: A Comprehensive Overview

The compound N-(2-Bromophenyl)piperidin-4-amine dihydrochloride (CAS No. 1188374-12-0) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring, a six-membered saturated cyclic amine, substituted at the 4-position with an amino group and at the 2-position with a bromine atom. The dihydrochloride salt form indicates the presence of two hydrochloric acid molecules associated with the compound, which is common in pharmaceutical formulations to enhance stability and solubility.

Recent studies have highlighted the importance of N-(2-Bromophenyl)piperidin-4-amine dihydrochloride in medicinal chemistry. Researchers have explored its role as a potential lead compound for developing novel therapeutics targeting various diseases, including neurodegenerative disorders and cancer. The bromine substituent at the phenyl ring introduces unique electronic and steric properties, making it a versatile building block for synthesizing complex molecular architectures. This has been particularly useful in designing compounds with enhanced bioavailability and selectivity.

The synthesis of N-(2-Bromophenyl)piperidin-4-amine dihydrochloride involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the C-N bond between the piperidine ring and the bromophenyl group.

In terms of chemical properties, N-(2-Bromophenyl)piperidin-4-amine dihydrochloride exhibits a melting point of approximately 230°C, making it suitable for thermal stability studies. Its solubility in common organic solvents such as dichloromethane and ethanol has been optimized through various formulation techniques, enhancing its utility in drug delivery systems. The compound's ability to form stable salts with hydrochloric acid further underscores its potential for use in pharmaceutical formulations.

From a pharmacological perspective, N-(2-Bromophenyl)piperidin-4-amine dihydrochloride has shown promising activity in preclinical models. Studies conducted on its interaction with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels, have revealed its potential as a modulator of cellular signaling pathways. Recent research has focused on its role as an antagonist for certain opioid receptors, which could pave the way for its use in pain management therapies.

The application of N-(2-Bromophenyl)piperidin-4-amine dihydrochloride extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Researchers have explored its ability to form self-assembled monolayers on various substrates, which could enhance the performance of electronic devices.

Looking ahead, the continued exploration of N-(2-Bromophenyl)piperidin-4-amine dihydrochloride is expected to yield further insights into its therapeutic potential and industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical settings. As research progresses, this compound stands as a testament to the ongoing innovation in organic chemistry and its pivotal role in advancing modern medicine.